Cas no 1366303-25-4 ((3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366303-25-4
• MF: C₂₄H₁₉ClN₂O₆
• MW: 466.870465517044
• CID: 5799497
• PubChem ID: 165500670
• Update Time: 2025-05-25

(3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(2-chloro-5-nitrophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1162885
• 1366303-25-4

• Inchi： 1S/C24H19ClN2O6/c25-21-10-9-14(27(31)32)11-19(21)22(12-23(28)29)26-24(30)33-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22H,12-13H2,(H,26,30)(H,28,29)/t22-/m0/s1
• InChI Key： LJUMNZIPUHLULJ-QFIPXVFZSA-N
• SMILES： ClC1=CC=C(C=C1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 466.0931640g/mol
• Monoisotopic Mass: 466.0931640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 121Ų

Additional information on (3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound CAS No. 1366303-25-4: (3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound with CAS No. 1366303-25-4, named as (3S)-3-(2-chloro-5-nitrophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a chiral center, a fluorenylmethoxycarbonyl (Fmoc) group, and a nitrophenyl moiety. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. Additionally, the nitrophenyl group introduces electronic and steric effects that can be exploited for tuning the molecule's reactivity and bioavailability. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of peptide-based drugs, which are increasingly being explored for their ability to target specific disease pathways with high precision.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The stereochemistry at the chiral center is critical for determining the molecule's properties, and advanced techniques such as enantioselective synthesis are often employed to ensure high optical purity. The use of environmentally friendly reagents and catalytic systems has also been reported in recent studies, aligning with the growing emphasis on sustainable chemistry practices.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. For instance, researchers have investigated its use in the synthesis of self-healing polymers and stimuli-responsive materials. The unique combination of functional groups in this molecule allows for the creation of materials with tailored mechanical properties and responsiveness to external stimuli such as temperature or pH changes.

Moreover, this compound has shown potential in the field of nanotechnology. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs) and nanoparticles. These nanostructures have applications ranging from catalysis to drug delivery systems, making this compound a valuable tool in cutting-edge research.

In conclusion, CAS No. 1366303-25-4 represents a significant advancement in organic chemistry, offering versatile functionalities that make it suitable for a wide range of applications. As research continues to uncover new synthetic methods and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.